Cas no 2172519-40-1 (5',5'-diethyl-8-azaspirobicyclo3.2.1octane-3,2'-1,3oxazinane)

• Product Name: 5',5'-diethyl-8-azaspirobicyclo3.2.1octane-3,2'-1,3oxazinane
• CAS No: 2172519-40-1
• MF: C₁₄H₂₆N₂O
• MW: 238.369043827057
• CID: 6406299
• PubChem ID: 165840508
• Update Time: 2025-10-28

5',5'-diethyl-8-azaspirobicyclo3.2.1octane-3,2'-1,3oxazinane Chemical and Physical Properties

Names and Identifiers

• 5',5'-diethyl-8-azaspirobicyclo3.2.1octane-3,2'-1,3oxazinane
• 5',5'-diethyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-[1,3]oxazinane]
• 2172519-40-1
• EN300-1279930

• Inchi： 1S/C14H26N2O/c1-3-13(4-2)9-15-14(17-10-13)7-11-5-6-12(8-14)16-11/h11-12,15-16H,3-10H2,1-2H3
• InChI Key： OMPTZSCDSBTIMP-UHFFFAOYSA-N
• SMILES： O1CC(CC)(CC)CNC21CC1CCC(C2)N1

Computed Properties

• Exact Mass: 238.204513457g/mol
• Monoisotopic Mass: 238.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.3Ų

Additional information on 5',5'-diethyl-8-azaspirobicyclo3.2.1octane-3,2'-1,3oxazinane

5',5'-Diethyl-8-Azaspirobicyclo[3.2.1]octane-3,2'-1,3-Oxazinane: A Comprehensive Overview

The compound with CAS No 2172519-40-1, known as 5',5'-diethyl-8-azaspirobicyclo[3.2.1]octane-3,2'-1,3-oxazinane, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spirobicyclic framework and the presence of an oxazinane ring system, which contributes to its intriguing chemical properties and potential biological activities.

Recent studies have highlighted the importance of spirobicyclic compounds in drug discovery due to their ability to adopt rigid conformations that can mimic natural product scaffolds. The 8-aza substitution in this molecule introduces a nitrogen atom into the bicyclic system, potentially enhancing its ability to interact with biological targets such as enzymes or receptors. Furthermore, the diethyl groups attached to the oxazinane ring may play a role in modulating the compound's lipophilicity and bioavailability.

From a synthetic standpoint, the construction of such a complex molecule represents a significant achievement in organic chemistry. Researchers have employed various strategies to synthesize 5',5'-diethyl-8-azaspirobicyclo[3.2.1]octane-3,2'-1,3-oxazinane, including multi-component reactions and ring-closing metathesis. These methods not only demonstrate the versatility of modern synthetic techniques but also pave the way for the exploration of related compounds with similar frameworks.

The pharmacological profile of this compound has been a focal point of recent investigations. Preclinical studies suggest that 5',5'-diethyl-8-azaspirobicyclo[3.2.1]octane-3,2'-1,3-oxazinane exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic applications in conditions such as neurodegenerative diseases and chronic inflammatory disorders.

In terms of applications, this compound has shown potential as a lead molecule for drug development programs targeting specific biological pathways. Its unique structure allows for extensive chemical modification, enabling researchers to explore a wide range of analogs with varying functional groups and substituents.

In conclusion, 5',5'-diethyl-8-azaspirobicyclo[3.2.1]octane-3,2'-1,3-oxazinane represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse biological activities and therapeutic potential.